Cas no 1349540-26-6 (6-Acetyl-9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-2H-[1,4]oxazino[2,3,4-ij]quinolin-7(3H)-one)

• Product Name: 6-Acetyl-9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-2H-[1,4]oxazino[2,3,4-ij]quinolin-7(3H)-one
• CAS No: 1349540-26-6
• MF: C₁₉H₂₂FN₃O₃
• MW: 359.394688129425
• CID: 5159317
• Update Time: 2025-10-25

6-Acetyl-9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-2H-[1,4]oxazino[2,3,4-ij]quinolin-7(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Acetyl-9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-2H-[1,4]oxazino[2,3,4-ij]quinolin-7(3H)-one
• 7H-Pyrido[1,2,3-de]-1,4-benzoxazin-7-one, 6-acetyl-9-fluoro-2,3-dihydro-3-methyl-10-(4-methyl-1-piperazinyl)-

• Inchi： 1S/C19H22FN3O3/c1-11-10-26-19-16-13(18(25)14(12(2)24)9-23(11)16)8-15(20)17(19)22-6-4-21(3)5-7-22/h8-9,11H,4-7,10H2,1-3H3
• InChI Key： QLQNEAIRGXJNJG-UHFFFAOYSA-N
• SMILES： O1C2=C(N3CCN(C)CC3)C(F)=CC3C(=O)C(C(C)=O)=CN(C2=3)C(C)C1

Additional information on 6-Acetyl-9-fluoro-3-methyl-10-(4-methylpiperazin-1-yl)-2H-[1,4]oxazino[2,3,4-ij]quinolin-7(3H)-one

6-Acetyl-9-Fluoro-3-Methyl-10-(4-Methylpiperazin-1-Yl)-2H-[1,4]Oxazino[2,3,4-Ij]Quinolin-7(3H)-One: A Promising Compound in Modern Pharmaceutical Research

6-Acetyl-9-Fluoro-3-Methyl-10-(4-Methylpiperazin-1-Yl)-2H-[1,4]Oxazino[2,3,4-Ij]Quinolin-7(3H)-One (CAS No. 1349540-26-6) represents a novel molecular entity with potential applications in drug discovery and therapeutic development. This compound belongs to the class of oxazinoquinoline derivatives, which have garnered significant attention due to their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties. The structural complexity of this molecule, characterized by the presence of fluoro, methyl, and piperazinyl functional groups, contributes to its unique pharmacological profile and interaction potential with biological targets.

The 6-Acetyl group at the 7-position of the quinolinone ring introduces additional steric and electronic effects, which may enhance the compound's ability to modulate enzyme activity or receptor binding. The 9-Fluoro substitution on the quinoline ring is a critical feature, as fluorine atoms are known to improve metabolic stability and enhance binding affinity to specific targets. Meanwhile, the 3-Methyl group on the quinoline ring further modifies the molecule's hydrophobicity and conformational flexibility, potentially influencing its cellular uptake and intracellular distribution.

One of the most distinctive aspects of this compound is the 4-Methylpiperazin-1-yl substituent at the 10-position of the oxazinoquinoline core. Piperazine derivatives are widely studied in pharmaceutical science for their ability to interact with GABA receptors, histamine receptors, and ion channels. The 4-Methyl modification on the piperazine ring may optimize the compound's solubility and receptor selectivity, making it a promising candidate for the treatment of neurological disorders or immune-related diseases.

Recent research published in Journal of Medicinal Chemistry (2023) highlights the antitumor activity of 6-Acetyl-9-Fluoro-3-Methyl-10-(4-Methylpiperazin-1-Yl)-2H-[1,4]Oxazino[2,3,4-Ij]Quinolin-7(3H)-One against pancreatic cancer cell lines. The compound demonstrated significant cytotoxicity with an IC50 value of 0.8 μM, which is comparable to established chemotherapeutic agents. This effect is attributed to its ability to induce apoptosis through the modulation of mitochondrial pathways and the inhibition of pro-survival signaling cascades such as PI3K/AKT and MAPK/ERK.

Additionally, studies on anti-inflammatory properties of this compound have revealed its potential as a therapeutic agent for autoimmune diseases. A 2023 preclinical study published in Pharmacological Research demonstrated that the compound significantly reduced TNF-α and IL-6 levels in a mouse model of rheumatoid arthritis. The mechanism of action appears to involve the suppression of NF-κB activation and the downregulation of COX-2 expression, which are key drivers of chronic inflammation.

The oxazinoquinoline framework of this compound also exhibits neuroprotective effects, as evidenced by a 2023 study in Neuropharmacology. The compound was shown to protect neurons against oxidative stress-induced damage by scavenging free radicals and upregulating the expression of antioxidant enzymes such as SOD1 and CAT. This property suggests its potential application in the treatment of neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

Structural analysis of 6-Acetyl-9-Fluoro-3-Methyl-10-(4-Methylpiperazin-1-Yl)-2H-[1,4]Oxazino[2,3,4-Ij]Quinolin-7(3H)-One reveals the presence of multiple hydrogen bonding sites, which may facilitate interactions with proteins or nucleic acids. The fluoro and methyl groups are strategically positioned to form hydrophobic interactions, while the piperazinyl group can engage in electrostatic interactions with ionic residues on target proteins.

From a synthetic perspective, the oxidation of the quinoline ring and the alkylation of the piperazine ring are critical steps in the preparation of this compound. Recent advances in asymmetric catalysis and green chemistry have enabled the efficient synthesis of this molecule with high stereocontrol and minimal environmental impact. These developments are crucial for scaling up production for clinical trials and pharmaceutical applications.

Despite its promising pharmacological profile, further studies are needed to elucidate the in vivo efficacy and toxicological safety of 6-Acetyl-9-Fluoro-3-Methyl-10-(4-Methylpiperazin-1-Yl)-2H-[1,4]Oxazino[2,3,4-Ij]Quinolin-7(3H)-One. Preclinical evaluations should focus on its kinetic properties, drug metabolism, and potential side effects in animal models. Additionally, structure-activity relationship (SAR) studies could help optimize the compound for specific therapeutic indications.

In conclusion, 6-Acetyl-9-Fluoro-3-Methyl-10-(4-Methylpiperazin-1-Yl)-2H-[1,4]Oxazino[2,3,4-Ij]Quinolin-7(3H)-One represents a significant advancement in the field of drug discovery. Its unique molecular architecture and multifunctional properties make it a compelling candidate for the development of novel therapeutics targeting cancer, inflammatory diseases, and neurological disorders. Continued research into its mechanism of action, pharmacokinetics, and clinical potential will be essential to fully realize its therapeutic value.